Cas no 2228452-76-2 (4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol)

• Product Name: 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol
• CAS No: 2228452-76-2
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6407176
• PubChem ID: 165654774
• Update Time: 2025-05-18

4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol
• EN300-1981193
• 4-[2-(1-aminocyclopropyl)propan-2-yl]-2-chlorophenol
• 2228452-76-2

• Inchi： 1S/C12H16ClNO/c1-11(2,12(14)5-6-12)8-3-4-10(15)9(13)7-8/h3-4,7,15H,5-6,14H2,1-2H3
• InChI Key： LVGDVDRMCXLYJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)C1(CC1)N)O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol

Introduction to 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol (CAS No. 2228452-76-2)

4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol, identified by the chemical compound code CAS No. 2228452-76-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a chlorophenolic core substituted with a 1-aminocyclopropyl group and an isopropyl chain, exhibits promising characteristics that make it a valuable candidate for further exploration in medicinal chemistry.

The structural architecture of 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol positions it as a potential scaffold for the development of novel therapeutic agents. The presence of both aromatic and heterocyclic functionalities, coupled with the electron-withdrawing effect of the chlorine atom, suggests that this compound may exhibit a range of biological activities. Specifically, the chlorophenol moiety is well-documented for its antimicrobial and anti-inflammatory properties, while the 1-aminocyclopropyl substituent introduces a chiral center, which is often exploited to enhance drug-like properties such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways associated with neurological disorders, infectious diseases, and inflammatory conditions. The unique combination of functional groups in 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol makes it an intriguing candidate for such applications. For instance, studies have shown that derivatives of chlorophenols can interact with specific enzymes and receptors, potentially leading to the development of new treatments for conditions like Alzheimer's disease or autoimmune disorders.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The flexibility offered by the isopropyl chain and the chiral center at the 1-amino group allows for diverse structural modifications, enabling chemists to fine-tune its pharmacological profile. This adaptability is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are critical.

The synthesis of 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the cyclopropylamine derivative followed by its coupling with an appropriate electrophile to introduce the isopropyl group. Subsequent chlorination at the phenolic position completes the molecular framework. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yields and selectivity, underscoring the compound's synthetic accessibility.

Evaluation of 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol in vitro has revealed several promising characteristics. Preliminary assays indicate that it possesses moderate inhibitory activity against certain bacterial strains, suggesting its utility in combating infections caused by resistant pathogens. Additionally, its interaction with cellular components has been explored using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing insights into its binding affinity and mode of action.

The potential therapeutic applications extend beyond antimicrobial uses. Research into natural product-inspired scaffolds has shown that structurally related compounds can exhibit anti-inflammatory effects by modulating cytokine production and signaling pathways. The unique stereochemistry introduced by the 1-amino group may play a crucial role in determining its efficacy and selectivity in these processes.

As computational chemistry plays an increasingly prominent role in drug discovery, virtual screening methods have been applied to predict the binding affinity of 4-2-(1-aminocyclopropyl)propan-2-yl-2-chlorophenol to various biological targets. Molecular docking simulations have identified potential interactions with enzymes involved in metabolic disorders and cancer pathways, opening new avenues for therapeutic intervention.

The environmental impact of pharmaceutical compounds is also a critical consideration during their development. Studies on similar chlorinated aromatic derivatives have assessed their degradation profiles under different conditions, providing valuable data on their persistence and potential ecological effects. While further research is needed on 4-(1-amino-cyclopropyl)-isopropyl-o-chlorophenol, these studies underscore the importance of sustainable drug design practices.

In conclusion,4-(1-amino-cyclopropyl)-isopropyl-o-chlorophenol (CAS No 222845276) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound stands as a testament to the innovative spirit driving advancements in medicinal chemistry today.